Cas no 139726-40-2 (Sibiricose A1)

• Product Name: Sibiricose A1
• CAS No: 139726-40-2
• MF: C₂₃H₃₂O₁₅
• MW: 548.491189002991
• CID: 2036298
• PubChem ID: 6326016
• Update Time: 2025-04-21

Sibiricose A1 Chemical and Physical Properties

Names and Identifiers

• 6'-O-(E)-sinapoylsucrose
• 6-O-sinapoyl sucrose
• Arillanin C
• beta-D-fructofuranosyl-alpha-D-(6-O-[E]-sinapoyl)glucopyranoside
• sibiricose A1
• [6-[3,4-Dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• 139726-40-2
• CHEBI:181352
• AKOS040762345
• CS-0140305
• NCGC00385221-01
• HY-N8208
• NCGC00385221-01_C23H32O15_alpha-D-Glucopyranoside, beta-D-fructofuranosyl 6-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-
• [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• MS-30046
• DTXSID301347715
• CHEBI:139462
• NS00097538
• DA-77838
• Sibiricose A1

• Inchi： 1S/C23H32O15/c1-33-11-5-10(6-12(34-2)16(11)27)3-4-15(26)35-8-14-17(28)19(30)20(31)22(36-14)38-23(9-25)21(32)18(29)13(7-24)37-23/h3-6,13-14,17-22,24-25,27-32H,7-9H2,1-2H3/b4-3+/t13-,14-,17-,18-,19+,20-,21+,22-,23+/m1/s1
• InChI Key： DJBWDHVUJCXYBH-IBVGEFGBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=C(C(=C(C=2)OC)O)OC)=O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 548.17412031g/mol
• Monoisotopic Mass: 548.17412031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 234Ų

Sibiricose A1 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives